Cas no 1235390-02-9 (1-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(naphthalen-1-yl)methylurea)

• Product Name: 1-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(naphthalen-1-yl)methylurea
• CAS No: 1235390-02-9
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 6260340
• PubChem ID: 49694824
• Update Time: 2025-10-30

1-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(naphthalen-1-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(naphthalen-1-yl)methylurea
• SR-01000920927
• 1235390-02-9
• 1-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)-3-(naphthalen-1-ylmethyl)urea
• 1-[4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl]-3-(naphthalen-1-ylmethyl)urea
• VU0635499-1
• AKOS024497979
• F5097-2910
• 1-{4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl}-3-[(naphthalen-1-yl)methyl]urea
• SR-01000920927-1

• Inchi： 1S/C25H27N3O3/c29-22-12-14-28(15-13-22)24(30)16-18-8-10-21(11-9-18)27-25(31)26-17-20-6-3-5-19-4-1-2-7-23(19)20/h1-11,22,29H,12-17H2,(H2,26,27,31)
• InChI Key： RETLCWIEAVHBCA-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CC2C=CC(=CC=2)NC(NCC2=CC=CC3C=CC=CC2=3)=O)=O)CC1

Computed Properties

• Exact Mass: 417.20524173g/mol
• Monoisotopic Mass: 417.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.7Ų

Additional information on 1-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(naphthalen-1-yl)methylurea

Professional Introduction to Compound with CAS No 1235390-02-9 and Product Name: 1-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(naphthalen-1-yl)methylurea

Compound with the CAS number 1235390-02-9 and the product name 1-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(naphthalen-1-yl)methylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of this compound incorporates several key functional groups, including a piperidine ring, a phenyl ring, and a naphthalene moiety, which contribute to its unique chemical properties and biological activities.

The piperidine ring is a crucial structural component of this compound, known for its ability to enhance binding affinity and selectivity in drug interactions. Piperidine derivatives are widely recognized for their role in the development of central nervous system (CNS) drugs, antiviral agents, and other therapeutic modalities. In the context of this compound, the 4-hydroxypiperidin-1-yl substituent introduces hydrophilic properties, facilitating better solubility and bioavailability. This feature is particularly important in pharmaceutical formulations, where efficient absorption and distribution within the body are essential for therapeutic efficacy.

The phenyl ring present in the compound's structure further contributes to its pharmacological profile. Phenyl derivatives are commonly found in a variety of pharmaceuticals due to their stability and ability to interact with biological targets. The specific positioning of the 2-oxoethylphenyl group in this compound suggests potential interactions with enzymes or receptors involved in metabolic pathways, making it a promising candidate for further investigation.

Additionally, the inclusion of a naphthalen-1-yl moiety adds another layer of complexity to the compound's structure. Naphthalene derivatives have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of this group in the molecule may enhance its binding capabilities and broaden its therapeutic applications.

The urea functional group at the terminal position (methylurea) is another critical aspect of this compound's design. Urea-based compounds are known for their versatility in drug development, often serving as key intermediates in synthesizing more complex molecules. The methylurea moiety can influence both the solubility and reactivity of the compound, making it an important factor in determining its overall pharmacokinetic behavior.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and biological targets. These studies suggest that the combination of functional groups present in this molecule may lead to high-affinity binding to specific enzymes or receptors involved in disease pathways. For instance, preliminary computational analyses indicate potential interactions with kinases and other enzymes implicated in cancer progression.

In light of these findings, clinical researchers have initiated studies to evaluate the therapeutic potential of this compound. Preclinical trials have demonstrated promising results in models of neurodegenerative diseases, where the compound exhibited protective effects against oxidative stress and neuroinflammation. These findings align with recent research highlighting the role of piperidine derivatives in mitigating CNS-related disorders.

The structural features of this compound also make it an attractive candidate for developing novel antimicrobial agents. The synergistic effects of the hydroxypiperidin-1-yl, phenyl, and naphthalen-1-yl moieties may enhance its ability to disrupt bacterial cell membranes or inhibit essential metabolic processes. This is particularly relevant in light of growing concerns about antibiotic resistance, where innovative approaches are needed to combat emerging pathogens.

Furthermore, the chemical stability and bioavailability of this compound make it suitable for formulation into various delivery systems. Researchers are exploring encapsulation techniques that could improve its targeted delivery to specific tissues or organs. Such advancements would not only enhance therapeutic efficacy but also minimize side effects associated with systemic administration.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to optimize yield and purity. These techniques ensure that the final product meets stringent pharmaceutical standards before proceeding to preclinical testing.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored pharmacological properties. The case of 1-{4-2-(4-hydroxypiperidin-1-yl)-2-oxoethylphenyl}-3-(naphthalen-1-yl)methylurea exemplifies how integrating diverse structural elements can lead to innovative therapeutics with broad applicability across multiple disease areas.

In conclusion, Compound with CAS No 1235390-02-9 represents a significant stride forward in pharmaceutical innovation. Its unique molecular architecture, characterized by functional groups such as hydroxypiperidin-1-yl, phenyl, and naphthalen-1-y, positions it as a versatile tool for addressing various therapeutic challenges. With ongoing research efforts focused on elucidating its mechanisms of action and optimizing its pharmacokinetic profile, this compound holds immense promise for future medical applications.